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Compound of Interest

Compound Name:
Strontium permanganate

trihydrate

Cat. No.: B577955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of strontium
permanganate trihydrate, Sr(MnO₄)₂·3H₂O. The document details its crystallographic

parameters, atomic arrangement, and the experimental protocols for its synthesis and

characterization, presenting key quantitative data in accessible tables and workflows.

Crystallographic Data
The crystal structure of strontium permanganate trihydrate has been determined through

three-dimensional X-ray diffraction methods.[1][2] The compound crystallizes in the cubic

system, which is a notable characteristic. A summary of the key crystallographic data is

presented in Table 1.

Table 1: Crystallographic Data for Strontium Permanganate Trihydrate
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Parameter Value

Chemical Formula Sr(MnO₄)₂·3H₂O

Molar Mass 379.54 g/mol [3]

Crystal System Cubic[1][2]

Space Group P2₁3[1][2]

Unit Cell Parameter (a) 9.611 ± 0.006 Å[1][2]

Formula Units per Unit Cell (Z) 4[2]

Density (calculated) 2.75 g/cm³ (at 20°C)[3]

Structural Details
The crystal structure is composed of strontium cations (Sr²⁺), permanganate anions (MnO₄⁻),

and water molecules (H₂O).[1][2]

2.1. Permanganate Anion

The permanganate anions exhibit a nearly tetrahedral geometry, as is typical. The manganese-

oxygen bond lengths are consistent within the structure, with a mean value of 1.605 ± 0.014 Å.

[1][2]

2.2. Strontium Cation Coordination

The strontium ion is at the center of a complex coordination sphere. It is surrounded by seven

oxygen atoms originating from the permanganate anions and three oxygen atoms from the

water molecules.[1][2] This results in a coordination number of ten for the Sr²⁺ cation. The

average strontium-oxygen bond distance is 2.68 Å.[1][2] This coordination environment is a

significant feature of the crystal packing.

2.3. Atomic Coordinates

The positions of the atoms within the unit cell are defined by the following coordinates, which

are essential for any computational modeling or detailed structural analysis.
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Table 2: Final Atomic Coordinates (x 10⁴)

Atom x/a y/a z/a

Sr 2715(4) 2715(4) 2715(4)

Mn(1) 0138(7) 0138(7) 0138(7)

Mn(2) 5211(7) 5211(7) 5211(7)

O(1) 0108(32) 1482(32) 9028(32)

O(2) 4002(32) 4988(32) 6470(32)

H₂O 5110(36) 2005(36) 1980(36)

Estimated standard deviations are given in parentheses.

Experimental Protocols
3.1. Synthesis of Strontium Permanganate Trihydrate Crystals

The synthesis of strontium permanganate trihydrate is achieved through a precipitation

reaction followed by controlled crystallization.[1][2]

Protocol:

Preparation of Reactant Solutions:

Prepare an aqueous solution of silver permanganate (AgMnO₄).

Prepare an aqueous solution of strontium chloride (SrCl₂).

Reaction:

Slowly add the strontium chloride solution to the silver permanganate solution with

constant stirring. This will result in the precipitation of silver chloride (AgCl).

The reaction is: 2 AgMnO₄(aq) + SrCl₂(aq) → Sr(MnO₄)₂(aq) + 2 AgCl(s).
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Separation:

Filter the reaction mixture to remove the insoluble silver chloride precipitate.

Crystallization:

Transfer the resulting filtrate, an aqueous solution of strontium permanganate, to a

desiccator.

Allow the solvent to evaporate slowly at room temperature.

Crystal Harvesting:

Dark violet, hygroscopic crystals of strontium permanganate trihydrate will form.[1][2]

Due to their hygroscopic nature, the crystals should be handled in a dry environment and

stored appropriately.

3.2. Crystal Structure Determination

The determination of the crystal structure was performed using single-crystal X-ray diffraction.

[2]

Protocol:

Crystal Mounting:

Select a suitable single crystal of strontium permanganate trihydrate.

Due to its hygroscopic nature, seal the crystal within a glass capillary tube to protect it

from atmospheric moisture.[2]

Data Collection:

Mount the capillary on a goniometer head.

Use Weissenberg and precession photographic methods for data collection.[2]

Employ Copper Kα (Cu Kα) radiation (λ = 1.5418 Å) as the X-ray source.[2]
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Structure Solution and Refinement:

Determine the unit cell parameters and space group symmetry from the diffraction

patterns.

Solve the crystal structure using three-dimensional methods.

Refine the atomic positions and thermal parameters to obtain the final structural model.

Physicochemical Properties
4.1. Thermal Decomposition

Strontium permanganate trihydrate undergoes thermal decomposition at elevated

temperatures. The decomposition temperature is reported to be 175°C. Further studies have

investigated the kinetics of this thermal decomposition.

Mandatory Visualizations
The following diagram illustrates the workflow for the synthesis and structural characterization

of strontium permanganate trihydrate.
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Caption: Workflow for Synthesis and X-ray Crystallographic Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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